![molecular formula C20H23N3OS B2592750 1-(2-(Dimethylamino)-2-(thiophen-3-yl)ethyl)-3-(naphthalen-1-ylmethyl)urea CAS No. 1105224-29-0](/img/structure/B2592750.png)
1-(2-(Dimethylamino)-2-(thiophen-3-yl)ethyl)-3-(naphthalen-1-ylmethyl)urea
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
1-(2-(Dimethylamino)-2-(thiophen-3-yl)ethyl)-3-(naphthalen-1-ylmethyl)urea, also known as DTNMU, is a chemical compound that has been widely studied for its potential applications in scientific research.
Scientific Research Applications
Synthesis of Novel Compounds
Researchers have developed methods for synthesizing new pyridine, naphthyridine, and urea derivatives, revealing potential pathways for creating compounds with unique properties. For instance, Abdelrazek et al. (2010) detailed the synthesis of novel naphthyridine derivatives, which could have implications for materials science and pharmaceutical chemistry (Abdelrazek et al., 2010). Similarly, Sorokin et al. (2004) explored the reaction of octafluoronaphthalene with secondary amines, leading to exclusive substitution of β-fluorine atoms and yielding naphthalene derivatives with potential applications in organic electronics and photovoltaics (Sorokin et al., 2004).
Photophysical Behavior of Probes
The photophysical study of probes like acrylodan and prodan in various solvents by Moreno Cerezo et al. (2001) highlights the importance of understanding solvent effects on the emission properties of fluorescent probes, which can be crucial for biological imaging and sensors (Moreno Cerezo et al., 2001).
Chemical Properties and Applications
The research into the properties of specific chemical derivatives, such as the work by Aoki et al. (2001) on a cyclen functionalized with carbamoyl and dansyl groups, provides insights into selective fluorescent probes for metal ions. This has implications for environmental monitoring, medical diagnostics, and the study of metal ion interactions in biological systems (Aoki et al., 2001).
properties
IUPAC Name |
1-[2-(dimethylamino)-2-thiophen-3-ylethyl]-3-(naphthalen-1-ylmethyl)urea |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H23N3OS/c1-23(2)19(17-10-11-25-14-17)13-22-20(24)21-12-16-8-5-7-15-6-3-4-9-18(15)16/h3-11,14,19H,12-13H2,1-2H3,(H2,21,22,24) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OPLOWWZJMDBKMH-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN(C)C(CNC(=O)NCC1=CC=CC2=CC=CC=C21)C3=CSC=C3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H23N3OS |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
353.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.